2-chloro-N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)acetamide

• IUPAC Name: 2-chloro-N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)acetamide
• InChI: InChI=1S/C11H10ClFN2O2/c12-5-11(17)15-9-4-8-6(3-7(9)13)1-2-10(16)14-8/h3-4H,1-2,5H2,(H,14,16)(H,15,17)
• InChI Key: YTNADLRBAOTIKR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC2=CC(=C(C=C21)F)NC(=O)CCl
• Molecular Formula: C11H10ClFN2O2
• Molecular Weight: 256.66 g/mol

Description

2-chloro-N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)acetamide is a synthetic compound that belongs to the quinolone family of antibiotics. It is commonly referred to as CFA or 7-Cl-CFA. This compound has been widely studied for its potential use in treating bacterial infections due to its unique mechanism of action.

Mechanism of Action

The mechanism of action of 2-chloro-N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)acetamide involves inhibition of bacterial DNA synthesis by targeting the enzyme DNA gyrase. This leads to the formation of abnormal DNA strands and ultimately, bacterial cell death.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)acetamide has low toxicity and is well-tolerated in animal models. It has also been shown to have good pharmacokinetic properties, with high bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-chloro-N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)acetamide in lab experiments is its broad-spectrum antibacterial activity. However, one limitation is that it may not be effective against certain strains of bacteria that have developed resistance to quinolone antibiotics.

Future Directions

1. Further studies are needed to investigate the potential use of 2-chloro-N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)acetamide in combination with other antibiotics to enhance its efficacy.
2. Research should be conducted to determine the optimal dosage and treatment duration for this compound.
3. Studies should be undertaken to investigate the potential use of 2-chloro-N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)acetamide in treating bacterial infections in humans.
4. Further research is needed to investigate the potential use of this compound in treating bacterial infections in livestock and poultry.
5. Studies should be conducted to investigate the potential use of 2-chloro-N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)acetamide in treating biofilm-associated infections.

Synthesis Methods

The synthesis of 2-chloro-N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)acetamide involves the reaction of 7-chloro-6-fluoro-1,2-dihydro-2-oxoquinoline-3-carboxylic acid with ethyl chloroacetate in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with ammonia to yield the final product.

Scientific Research Applications

2-chloro-N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)acetamide has been extensively studied for its antibacterial properties. It has been shown to be effective against a wide range of Gram-negative and Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa.